Cas no 1888557-71-8 (Schembl21749171)

• Product Name: Schembl21749171
• CAS No: 1888557-71-8
• MF: C₁₃H₂₃NO₅
• MW: 273.325424432755
• CID: 4709456
• Update Time: 2025-11-02

Schembl21749171 Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl 3-ethyl 3-hydroxypiperidine-1,3-dicarboxylate
• Schembl21749171

• Inchi： 1S/C13H23NO5/c1-5-18-10(15)13(17)7-6-8-14(9-13)11(16)19-12(2,3)4/h17H,5-9H2,1-4H3
• InChI Key： NEKXFGMSLXWVQT-UHFFFAOYSA-N
• SMILES： OC1(C(=O)OCC)CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 273.15762283 g/mol
• Monoisotopic Mass: 273.15762283 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76.1
• Molecular Weight: 273.33

Additional information on Schembl21749171

Exploring Schembl21749171 (CAS No. 1888557-71-8): A Comprehensive Overview of Its Properties and Applications

The chemical compound Schembl21749171 (CAS No. 1888557-71-8) has garnered significant attention in recent years due to its unique properties and potential applications in various industries. As researchers and industry professionals seek innovative solutions, understanding the characteristics and uses of Schembl21749171 becomes increasingly important. This article delves into the molecular structure, physical and chemical properties, and the diverse applications of this compound, while also addressing common queries and trending topics related to its use.

Schembl21749171 is a synthetic organic compound with a distinct molecular framework that lends itself to a variety of applications. Its CAS number, 1888557-71-8, serves as a unique identifier in chemical databases, ensuring accurate referencing in research and commercial contexts. The compound's structure has been optimized for stability and reactivity, making it a valuable intermediate in pharmaceutical and material science research. Recent studies highlight its role in the development of novel therapeutic agents and advanced materials, aligning with the growing demand for sustainable and high-performance chemicals.

One of the key features of Schembl21749171 is its versatility. Researchers have explored its potential in drug discovery, where it acts as a building block for complex molecules. The compound's ability to participate in selective reactions makes it a preferred choice for medicinal chemists. Additionally, its thermal and chemical stability has sparked interest in material science, particularly in the development of polymers and coatings. These applications are particularly relevant in today's context, where industries are prioritizing eco-friendly and durable materials.

The synthesis of Schembl21749171 involves a series of well-documented chemical reactions, ensuring reproducibility and scalability. Advanced techniques such as chromatography and spectroscopy are employed to purify and characterize the compound, guaranteeing high purity and consistency. This meticulous approach is crucial for applications requiring precise chemical properties, such as in the pharmaceutical industry, where even minor impurities can impact efficacy and safety.

In the realm of pharmaceuticals, Schembl21749171 has shown promise as a precursor in the synthesis of bioactive molecules. Its structural motifs are compatible with various drug design strategies, enabling the creation of compounds with targeted therapeutic effects. This aligns with the current trend in personalized medicine, where tailored treatments are developed to address specific patient needs. Furthermore, the compound's compatibility with green chemistry principles supports the industry's shift toward sustainable practices.

Beyond pharmaceuticals, Schembl21749171 is gaining traction in the field of advanced materials. Its incorporation into polymer matrices enhances mechanical strength and thermal resistance, making it suitable for high-performance applications. For instance, it has been utilized in the development of lightweight composites for aerospace and automotive industries, where durability and efficiency are paramount. This resonates with the global push for energy-efficient and environmentally conscious technologies.

The market for Schembl21749171 is expected to grow as its applications expand across industries. Key drivers include the increasing demand for innovative pharmaceutical intermediates and high-performance materials. Market analysts predict a steady rise in adoption, particularly in regions with robust research and development infrastructures. Companies specializing in fine chemicals and custom synthesis are actively investing in the production and optimization of Schembl21749171, catering to the evolving needs of their clients.

Safety and regulatory compliance are critical considerations when working with Schembl21749171. While the compound is not classified as hazardous under standard regulations, proper handling and storage protocols must be followed to ensure workplace safety. Material Safety Data Sheets (MSDS) provide detailed guidelines on its safe use, including recommendations for personal protective equipment (PPE) and emergency procedures. Adhering to these protocols minimizes risks and ensures compliance with global safety standards.

In conclusion, Schembl21749171 (CAS No. 1888557-71-8) represents a compelling example of how specialized chemical compounds can drive innovation across multiple sectors. Its unique properties and broad applicability make it a valuable asset in pharmaceutical research, material science, and beyond. As industries continue to prioritize sustainability and performance, the role of compounds like Schembl21749171 will undoubtedly expand, offering new opportunities for scientific and commercial advancement.